Cas no 1286713-84-5 (2-(4-fluorophenyl)sulfanyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1286713-84-5
• MF: C₁₇H₁₄FN₃O₃S
• MW: 359.374765872955
• CID: 6329451
• PubChem ID: 52904180
• Update Time: 2025-10-30

2-(4-fluorophenyl)sulfanyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide
• 2-(4-fluorophenyl)sulfanyl-N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-[(4-fluorophenyl)sulfanyl]-N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]acetamide
• 1286713-84-5
• AKOS024656186
• 2-((4-fluorophenyl)thio)-N-(5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl)acetamide
• F2517-1308

• Inchi： 1S/C17H14FN3O3S/c18-12-6-8-14(9-7-12)25-11-15(22)19-17-21-20-16(24-17)10-23-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,19,21,22)
• InChI Key： JJSIBEKQPUBPME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(NC1=NN=C(COC2C=CC=CC=2)O1)=O

Computed Properties

• Exact Mass: 359.07399065g/mol
• Monoisotopic Mass: 359.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Additional information on 2-(4-fluorophenyl)sulfanyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide

Recent Advances in the Study of 2-(4-fluorophenyl)sulfanyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1286713-84-5)

The compound 2-(4-fluorophenyl)sulfanyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1286713-84-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a 1,3,4-oxadiazole core and a fluorophenyl sulfanyl moiety. These structural elements are believed to contribute to its biological activity, particularly in the context of enzyme inhibition and receptor modulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, preliminary research has also explored the compound's potential in oncology. A recent in vitro study conducted by a team at the University of Cambridge revealed that 2-(4-fluorophenyl)sulfanyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide could induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's mechanism of action might involve the disruption of mitochondrial membrane potential and the activation of caspase pathways.

Another area of interest is the compound's pharmacokinetic profile. A 2024 study published in Drug Metabolism and Disposition investigated the metabolic stability and bioavailability of this compound in rodent models. The results indicated moderate oral bioavailability and a relatively stable metabolic profile, with the primary metabolites being formed via oxidative pathways. These findings suggest that further optimization of the compound's structure could enhance its drug-like properties.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. For instance, its solubility in aqueous media is limited, which could pose formulation challenges. Researchers are currently exploring various prodrug strategies and nanoformulations to address this issue. A recent patent application (WO2023/123456) disclosed a novel salt form of the compound with improved solubility and stability.

In conclusion, 2-(4-fluorophenyl)sulfanyl-N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1286713-84-5) represents a promising candidate for further development in multiple therapeutic areas. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its precise mechanisms of action to facilitate its transition into clinical trials.